Cas no 2246729-55-3 ((4-Fluoro-3-isobutoxyphenyl)boronic acid)

• Product Name: (4-Fluoro-3-isobutoxyphenyl)boronic acid
• CAS No: 2246729-55-3
• MF: C₁₀H₁₄BFO₃
• MW: 212.025766849518
• CID: 6794529
• PubChem ID: 114674574
• Update Time: 2025-06-08

(4-Fluoro-3-isobutoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• MFCD34755762
• E91393
• (4-fluoro-3-isobutoxyphenyl)boronic acid
• 2246729-55-3
• (4-Fluoro-3-isobutoxyphenyl)boronic acid

• Inchi： 1S/C10H14BFO3/c1-7(2)6-15-10-5-8(11(13)14)3-4-9(10)12/h3-5,7,13-14H,6H2,1-2H3
• InChI Key： YRQWYJSEPTXTHX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1OCC(C)C

Computed Properties

• Exact Mass: 212.1020026g/mol
• Monoisotopic Mass: 212.1020026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on (4-Fluoro-3-isobutoxyphenyl)boronic acid

Recent Advances in the Application of (4-Fluoro-3-isobutoxyphenyl)boronic acid (CAS: 2246729-55-3) in Chemical Biology and Pharmaceutical Research

The compound (4-Fluoro-3-isobutoxyphenyl)boronic acid (CAS: 2246729-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, targeted therapy, and diagnostic tool development. This research briefing aims to provide a comprehensive overview of the latest scientific advancements involving this boronic acid derivative, highlighting its unique chemical properties, biological activities, and potential therapeutic implications.

Recent studies have demonstrated that (4-Fluoro-3-isobutoxyphenyl)boronic acid serves as a crucial building block in the synthesis of novel proteasome inhibitors, particularly in the development of bortezomib analogs for cancer treatment. The fluorine substitution at the para position and the isobutoxy group at the meta position confer enhanced binding affinity to the 20S proteasome's β5 subunit, while the boronic acid moiety facilitates covalent interaction with the catalytic threonine residue. This molecular architecture has shown promising results in overcoming drug resistance observed in multiple myeloma and mantle cell lymphoma therapies.

In the realm of antibiotic development, researchers at several leading institutions have incorporated (4-Fluoro-3-isobutoxyphenyl)boronic acid into the design of β-lactamase inhibitors. The compound's ability to form reversible covalent bonds with serine residues in bacterial enzymes has led to the creation of novel combination therapies effective against multidrug-resistant Gram-negative pathogens. Particularly noteworthy is its synergistic effect when paired with carbapenems, demonstrating a 4-8 fold reduction in minimum inhibitory concentrations against ESBL-producing Enterobacteriaceae in recent in vitro studies.

The diagnostic applications of this boronic acid derivative have expanded significantly with the development of fluorescence-based sensors for glucose monitoring. The compound's selective binding to cis-diols has been engineered into smart materials for continuous glucose monitoring systems, showing improved stability and sensitivity compared to conventional phenylboronic acid probes. Clinical trials initiated in 2023 report a mean absolute relative difference (MARD) of 5.2% in human subjects, meeting the accuracy standards for non-invasive glucose monitoring devices.

Recent pharmacokinetic studies published in the Journal of Medicinal Chemistry (2024) reveal that (4-Fluoro-3-isobutoxyphenyl)boronic acid exhibits favorable ADME properties, with an oral bioavailability of 68% in rodent models and a plasma half-life of 4.7 hours. The isobutoxy side chain appears to mitigate the rapid renal clearance typically observed with simpler arylboronic acids, while maintaining the compound's metabolic stability against cytochrome P450-mediated oxidation.

Ongoing research at the interface of materials science and drug delivery has explored the compound's utility in constructing boronate ester-based dynamic covalent hydrogels. These smart materials demonstrate pH-responsive drug release characteristics, with recent prototypes achieving 85% payload release specifically in tumor microenvironments (pH 6.5-7.0) while maintaining <5% release at physiological pH. This technology holds particular promise for targeted delivery of chemotherapeutic agents in solid tumors.

As the scientific community continues to investigate (4-Fluoro-3-isobutoxyphenyl)boronic acid, its role in addressing current challenges in precision medicine becomes increasingly apparent. The compound's unique combination of chemical reactivity and biological compatibility positions it as a valuable tool for developing next-generation therapeutics and diagnostic platforms. Future research directions likely will focus on optimizing its specificity profile and expanding its applications in theranostic approaches for complex diseases.